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Cellular Effects and Experimental Evidence

The table below summarizes key experimental findings on sterigmatocystin-induced cell cycle arrest:

Cell Line
Observed Cell
Cycle Arrest

Key Signaling
Pathways
Involved

Experimental Methods Cited

Human gastric

epithelium (GES-1)

G2 arrest [1] ATM, Chk2, p53,

p21 [1]

Comet assay, Western blot, siRNA

gene silencing, flow cytometry [1]

Human esophageal

epithelium (HET-1A)

G2 arrest [2] hMLH1, ERK,

p38, p53 [2]

Western blot, cell cycle analysis via

flow cytometry [2]

gptΔ C57BL/6J

mouse embryo
fibroblasts (MEFs)

- (Used for

mutagenicity
assessment) [3]

- Cytotoxicity (cell viability) assays,

mutation frequency analysis, high-
resolution duplex sequencing [3]

G2 Arrest Mechanism and Experimental Workflow

The primary mechanism involves ST causing DNA damage, which triggers a complex signaling network

leading to cell cycle halt at the G2 phase to allow for DNA repair. The diagram below visualizes this

pathway and a general experimental workflow.
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Proposed Molecular Pathway for ST-induced G2 Arrest General Experimental Workflow
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Research Context and Mitigation
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Structural Relationship: ST is a biogenic precursor to Aflatoxin B1 (AFB1), and both share a

structurally similar difuranocoumarin core believed to be responsible for forming mutagenic DNA
adducts after metabolic activation [3].

Mutagenic Profile: While both mycotoxins mainly cause GC→TA mutations, they produce distinct
mutational fingerprints. AFB1 is significantly more mutagenic than ST [3].

Emerging Mitigation Strategies: Due to its stability and toxicity, research into ST mitigation is
ongoing. Recent studies explore physical (adsorption using modified lignin), chemical (ozonation),

and biological (lactic acid bacteria) methods to decontaminate food and feed [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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